Cas no 2167506-68-3 (7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane)

• Product Name: 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane
• CAS No: 2167506-68-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6004446
• PubChem ID: 165531143
• Update Time: 2025-07-01

7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane
• 2167506-68-3
• EN300-1278754
• 7,7-diethyl-2,6-dioxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C10H19NO2/c1-3-10(4-2)11-5-9(8-13-10)6-12-7-9/h11H,3-8H2,1-2H3
• InChI Key： DMONAKBSVSXMNA-UHFFFAOYSA-N
• SMILES： O1CC2(COC2)CNC1(CC)CC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane

Introduction to 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane (CAS No. 2167506-68-3) and Its Emerging Applications in Chemical Biology

7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane, identified by the chemical identifier CAS No. 2167506-68-3, is a structurally intricate heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential pharmacological properties. The compound belongs to the spirocyclic class of molecules, characterized by a rigid bicyclic system formed by the fusion of two or more rings, which often confers enhanced stability and bioavailability upon derivatized structures. The presence of both oxygen and nitrogen atoms within its framework introduces diverse electronic and steric effects, making it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The spirocore of 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane serves as a scaffold that can be readily modified to introduce functional groups or additional moieties, thereby tailoring its biological activity. This flexibility has positioned the compound as a key intermediate in the synthesis of novel bioactive molecules. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such spirocyclic compounds with biological targets, providing a rational basis for designing structure-activity relationships (SARs). These computational approaches have been particularly useful in identifying potential interactions with enzymes and receptors involved in critical cellular pathways.

In the realm of medicinal chemistry, the diethyl substituents at the 7-position of the spirocycle contribute to the overall lipophilicity of the molecule, which is a crucial parameter for membrane permeability and oral bioavailability. The dioxa moiety, consisting of two oxygen atoms bridging two carbon atoms, introduces hydrophilic interactions that can modulate solubility and binding affinity. This balance between hydrophobic and hydrophilic regions makes 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane an intriguing candidate for developing small-molecule modulators of protein-protein interactions (PPIs). PPIs are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders, making them an attractive therapeutic target.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for kinase inhibitors. The rigid three-dimensional structure of 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane provides a stable platform for precise alignment with kinase active sites. Additionally, the nitrogen atom within the azacycloalkane ring can engage in hydrogen bonding or salt bridge interactions with polar residues in protein targets, enhancing binding affinity. Such features have been exploited in the design of inhibitors targeting kinases involved in tumor growth and progression. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases (TKs), which are overexpressed in many cancers.

The azaspiro framework also lends itself to applications beyond traditional pharmacology. In chemical biology research, such compounds are being explored as probes for understanding enzyme mechanisms and as tools for modulating cellular processes. The ability to fine-tune their structure allows researchers to dissect specific interactions within complex biological systems. For example, recent work has demonstrated that derivatives of 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane can serve as substrates or inhibitors for enzymes involved in metabolic pathways. By studying how these compounds interact with their targets at a molecular level, scientists can gain insights into disease pathogenesis and identify novel therapeutic strategies.

The synthesis of 7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires multi-step synthetic strategies to construct accurately due to its strained geometry and functional group compatibility constraints. However, advances in transition-metal-catalyzed reactions have made it possible to achieve these transformations with high efficiency and selectivity. Catalytic methods such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the spirocarbon framework while minimizing unwanted side products.

Once synthesized,7,7-diethyl-2,6-dioxa-8-azaspiro3.5nonane can be further functionalized through various chemical transformations to generate libraries of analogs for high-throughput screening (HTS). This approach has been successfully employed to identify lead compounds with desired biological activities from large compound collections. The combination of synthetic chemistry with HTS platforms accelerates the discovery process by allowing rapid assessment of thousands of molecules against specific biological targets.

The growing interest in spirocyclic compounds has also spurred innovation in analytical techniques for their characterization and quantification. Nuclear magnetic resonance (NMR) spectroscopy is particularly valuable for elucidating their structures due to its ability to provide detailed information about atomic connectivity and environment within complex molecules like 7,